7beta-D-Ribofuranosyltheophylline

• CAS No.: 3001-44-3
• Molecular Formula: C12H16N4O6
• Molecular Weight: 312.28 g/mol
• IUPAC Name: 8-[(3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-dimethyl-7H-purine-2,6-dione
• InChI: InChI=1S/C12H16N4O6/c1-15-10-5(11(20)16(2)12(15)21)13-9(14-10)8-7(19)6(18)4(3-17)22-8/h4,6-8,17-19H,3H2,1-2H3,(H,13,14)/t4-,6-,7-,8?/m1/s1
• InChI Key: FMYDMYVPLRERKJ-ZRTZXPPTSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)C)NC(=N2)C3C(C(C(O3)CO)O)O
• Isomeric SMILES: CN1C2=C(C(=O)N(C1=O)C)NC(=N2)C3[C@@H]([C@@H]([C@H](O3)CO)O)O
• Synonyms: 7 beta-D-ribofuranosyltheophylline

Description

7β-D-Ribofuranosyltheophylline, commonly referred to as Theonosine, is a conjugated metabolite of theophylline, a methylxanthine derivative widely used for its bronchodilatory and anti-inflammatory properties. Theonosine is synthesized via the enzymatic conjugation of theophylline with ribose at the 7β-position of the xanthine core, forming a ribofuranoside linkage .

The compound was first identified in metabolic studies and later chemically synthesized using methods involving ribosyl transferase activity or direct chemical conjugation . Spectral characterization (e.g., NMR, mass spectrometry) confirms its β-anomeric configuration, which is critical for its biochemical interactions . Theonosine’s formation is substrate-specific, influenced by the presence of competing nucleosides such as adenosine and inosine, suggesting a regulated enzymatic pathway .

Comparison with Similar Compounds

Comparison with Structurally and Functionally Similar Compounds

Structural Analogues of Theonosine

Theonosine belongs to the methylxanthine-riboside family. Key structural analogues include:

Theophylline

• Structure : The parent compound lacks the ribose moiety at the 7β-position.
• Pharmacology: Directly inhibits phosphodiesterase and antagonizes adenosine receptors (A1/A2), contributing to bronchodilation .
• Metabolism: Primarily metabolized via hepatic oxidation (CYP1A2) to 1,3-dimethyluric acid, whereas Theonosine is a conjugation product with ribose .

Adenosine

• Structure : Comprises adenine linked to ribose via a β-N9-glycosidic bond.
• Comparison: Unlike Theonosine, adenosine is a purine nucleoside with endogenous signaling roles (e.g., vasodilation via A2A receptors). Theonosine’s ribose conjugation at the 7β-position distinguishes its receptor interactions and metabolic stability .

Inosine

• Structure : Hypoxanthine linked to ribose.
• Functional Overlap: Inosine and Theonosine both interact with purinergic pathways, but inosine is a downstream metabolite of adenosine deamination, whereas Theonosine is a theophylline derivative .

Biochemical and Pharmacological Comparisons

Table 1: Key Properties of Theonosine and Analogues

Compound	Structure	Solubility	Receptor Affinity	Metabolic Pathway
Theonosine	Theophylline + 7β-ribose	High (polar)	Weak adenosine antagonism	Conjugation with ribose
Theophylline	1,3-Dimethylxanthine	Moderate	A1/A2 antagonism	Hepatic oxidation
Adenosine	Adenine + ribose (β-N9)	High	A1/A2/A3 agonism	Deamination to inosine
Inosine	Hypoxanthine + ribose	High	A3 agonism (weak)	Further catabolism

Key Findings:

Substrate Specificity: Theonosine synthesis is competitively modulated by adenosine, inosine, and guanosine, indicating shared enzymatic machinery (e.g., nucleoside phosphorylases) .

Receptor Interactions: Theonosine’s adenosine receptor antagonism is weaker than theophylline, likely due to steric hindrance from the ribose group .

Metabolic Fate: Unlike theophylline, Theonosine is renally excreted without significant cytochrome P450 involvement, reducing drug-drug interaction risks .

Research Implications

• Therapeutic Potential: Theonosine’s enhanced solubility may improve bioavailability in aqueous formulations compared to theophylline.
• Enzyme Studies: Substrate competition experiments (e.g., with adenine or guanosine) highlight the specificity of ribosyltransferases in methylxanthine metabolism .